Cas no 131180-63-7 (2-Pyrrolidinemethanol, a,a-bis(3,5-dimethylphenyl)-, (2S)-)

2-Pyrrolidinemethanol, a,a-bis(3,5-dimethylphenyl)-, (2S)- structure
131180-63-7 structure
Product Name:2-Pyrrolidinemethanol, a,a-bis(3,5-dimethylphenyl)-, (2S)-
CAS No:131180-63-7
MF:C21H27NO
MW:309.445185899735
CID:102397
PubChem ID:329760383
Update Time:2025-04-18

2-Pyrrolidinemethanol, a,a-bis(3,5-dimethylphenyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinemethanol, a,a-bis(3,5-dimethylphenyl)-, (2S)-
    • (S)-α,α-Bis(3,5-dimethylphenyl)-2-pyrrolidinemethanol
    • bis(3,5-dimethylphenyl)-[(2S)-pyrrolidin-2-yl]methanol
    • Α,Α-BIS-(3,5-DIMETHYLPHENYL)-L-PROLINOL
    • (S)-Bis(3,5-dimethylphenyl)(pyrrolidin-2-yl)methanol
    • (S)-(-)-2-[Bis(3,5-dimethylphenyl)hydroxymethyl]pyrrolidine
    • (S)-alpha,alpha-Bis(3,5-dimethylphenyl)-2-pyrrolidinemethanol
    • AKOS025294290
    • CS-0085703
    • Bis(3,5-dimethylphenyl)[(2S)-pyrrolidin-2-yl]methanol
    • 131180-63-7
    • DTXSID50469527
    • J-005954
    • DS-13444
    • (S)-alpha,alpha-Bis(3,5-dimethylphenyl)-2-pyrrolidinemethanol, >=99% (HPLC)
    • 2-Pyrrolidinemethanol, alpha,alpha-bis(3,5-dimethylphenyl)-, (2S)-
    • (S)- alpha , alpha -Bis(3,5-dimethylphenyl)-2-pyrrolidinemethanol
    • SCHEMBL9231480
    • bis(3,5-dimethylphenyl)((2S)-pyrrolidin-2-yl)methanol
    • MDL: MFCD10566962
    • Inchi: 1S/C21H27NO/c1-14-8-15(2)11-18(10-14)21(23,20-6-5-7-22-20)19-12-16(3)9-17(4)13-19/h8-13,20,22-23H,5-7H2,1-4H3/t20-/m0/s1
    • InChI Key: MXIOBZPVLNQGIU-FQEVSTJZSA-N
    • SMILES: OC(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)[C@@H]1CCCN1

Computed Properties

  • Exact Mass: 309.20941
  • Monoisotopic Mass: 309.209264485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 98-101 °C
  • Boiling Point: 488.2±35.0 °C at 760 mmHg
  • Flash Point: 122.6±16.5 °C
  • PSA: 32.26
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-Pyrrolidinemethanol, a,a-bis(3,5-dimethylphenyl)-, (2S)- Security Information

  • Symbol: GHS07 GHS09
  • Signal Word:Warning
  • Hazard Statement: H302-H400
  • Warning Statement: P273
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 22-50/53
  • Safety Instruction: 60-61
  • Hazardous Material Identification: Xn N
  • Storage Condition:2-8°C
  • Risk Phrases:R22-50/53
  • Safety Term:S60-61

2-Pyrrolidinemethanol, a,a-bis(3,5-dimethylphenyl)-, (2S)- Pricemore >>

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